N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H14N4O4S/c24-23(25)16-7-9-17(10-8-16)28(26,27)21-15-5-3-4-14(12-15)18-13-22-11-2-1-6-19(22)20-18/h1-13,21H
• InChI Key: ZOMOERCRGNBHIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H14N4O4S
• Molecular Weight: 394.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

A common method for the synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This synthesis can be performed under microwave irradiation in a solvent- and catalyst-free environment, which is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Chemical Reactions Analysis

The reaction of α-bromoketones and 2-aminopyridine can proceed via the initial displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which undergoes a facile closure to provide the imidazo[1,2-a]pyridine.

Future Directions

The future directions for research on imidazo[1,2-a]pyridines likely involve the development of more efficient synthetic methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, the versatile 3-bromoimidazopyridines could be further transferred to other skeletons.